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Cat. No.: B1581022 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-tert-Butylpyrazine

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a focused examination of the core physical properties of 2-tert-
Butylpyrazine, a heterocyclic compound of interest in both flavor chemistry and as a potential

scaffold in medicinal chemistry. The document moves beyond a simple recitation of data to

offer a detailed, field-proven perspective on the experimental determination of its boiling point

and density. Methodologies are presented with an emphasis on the underlying scientific

principles and the causality behind procedural choices, ensuring that the protocols are self-

validating systems. This guide is intended to serve as a practical resource for scientists

engaged in the synthesis, purification, and characterization of similar small molecules,

providing the necessary foundation for reliable and reproducible research.

Physicochemical Profile of 2-tert-Butylpyrazine
2-tert-Butylpyrazine, with the systematic IUPAC name 2-(1,1-dimethylethyl)pyrazine, is an

alkyl-substituted pyrazine.[1][2][3] The pyrazine ring is a core structure in a number of

biologically active molecules and approved therapeutics, making its derivatives valuable

building blocks in drug discovery campaigns.[4] An accurate understanding of the physical

properties of substituted pyrazines like 2-tert-Butylpyrazine is fundamental for their synthesis,

purification, handling, and application. For instance, its boiling point dictates the appropriate
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parameters for purification by distillation, while its density is a key parameter for quality control

and substance identification.

The key physical and chemical properties of 2-tert-Butylpyrazine are summarized below.

Property Value Source(s)

Molecular Formula C₈H₁₂N₂ [1][3]

Molecular Weight 136.19 g/mol [3]

Boiling Point
179.0 - 181.0 °C (at 760

mmHg)
[1]

Density 0.955 ± 0.06 g/cm³ [2]

Flash Point 66.1 - 66.6 °C [1][2]

Appearance Colorless to pale yellow liquid [5]

CAS Number 32741-11-0 [1][2]

Experimental Determination of Physical Properties
The trustworthiness of any experimental result hinges on a robust methodology. The following

sections detail the principles and step-by-step protocols for determining the boiling point and

density of liquid samples like 2-tert-Butylpyrazine, with an emphasis on techniques suitable

for the small quantities often encountered in a research setting.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the applied

pressure of its surroundings.[6][7] For a pure compound, this occurs over a narrow temperature

range, making it a reliable indicator of purity.[8] The micro-reflux method is particularly

advantageous as it requires only a small sample volume (approx. 0.5 mL) and provides a

reasonably accurate measurement.[6]

When a liquid is heated in a narrow tube, it will boil and its vapor will rise. This vapor will then

condense on the cooler, upper surfaces of the tube and flow back down, creating a state of

reflux. The temperature of the vapor in equilibrium with the refluxing liquid is the boiling point.[6]
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Placing a thermometer bulb in this vapor zone, just above the liquid surface, allows for a stable

and accurate measurement.[6]

Apparatus Setup: Place approximately 0.5 mL of 2-tert-Butylpyrazine into a small test tube

(e.g., 150mm diameter). Add a small magnetic stir bar to prevent "bumping" (sudden, violent

boiling) by ensuring smooth boiling.[6]

Heating: Clamp the test tube in a heating block on a hot plate stirrer. Do not heat directly with

a flame to ensure even and controllable temperature changes.

Thermometer Placement: Clamp a calibrated thermometer so that its bulb is positioned

about 1 cm above the surface of the liquid.[6] This placement is critical; the bulb must be fully

immersed in the vapor phase, not the liquid, to measure the temperature of the vapor at

equilibrium.

Heating and Observation: Turn on the stirrer for gentle agitation and begin to heat the block

slowly. Observe the sample carefully. You will first see the liquid begin to boil. Shortly after,

you will see a "reflux ring" of condensing vapor on the inner wall of the test tube.[6]

Equilibrium Measurement: Adjust the heating rate so that this reflux ring is stable and its

upper boundary is level with the thermometer bulb. Once the temperature reading on the

thermometer stabilizes for at least one minute, this is the observed boiling point.[6]

Recording Data: Record the stable temperature. For utmost accuracy, also record the

ambient atmospheric pressure, as boiling point is pressure-dependent.[6]
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Place 0.5 mL sample and stir bar in test tube

Position thermometer bulb 1 cm above liquid surface

Secure in heating block

Heat slowly on stirrer plate

Observe boiling and establish stable reflux ring at thermometer bulb

Adjust heat

Record stabilized temperature as boiling point

Click to download full resolution via product page

Caption: Workflow for micro-reflux boiling point determination.

Density Determination
Density is an intrinsic physical property defined as the mass of a substance per unit volume.[9]

For liquids, it is sensitive to temperature changes, so measurements must be performed at a

controlled, recorded temperature.[9] The most common and straightforward method for

research purposes involves the direct measurement of mass and volume.

This method relies on the direct application of the density formula (ρ = m/V). The mass of a

known volume of the liquid is measured using an analytical balance, and the density is

calculated from these two values.[10] While specialized glassware like a pycnometer yields

higher precision, a graduated cylinder provides a sufficiently accurate measurement for many

research applications.
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Mass of Empty Container: Place a clean, dry graduated cylinder (e.g., 10 mL) on an

analytical balance and tare the balance to zero, or record the empty mass.

Volume Measurement: Carefully add a specific volume of 2-tert-Butylpyrazine to the

graduated cylinder, for instance, 5.0 mL. To ensure accuracy, read the volume from the

bottom of the meniscus with your eye level to the marking.[10]

Mass of Liquid: Place the graduated cylinder containing the liquid back on the analytical

balance and record the mass. If you tared the balance in step 1, this is the mass of the liquid.

If not, subtract the empty cylinder mass from this new reading to find the mass of the liquid.

Temperature: Measure and record the temperature of the liquid, as density is temperature-

dependent.[9]

Calculation: Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).

Validation: Repeat the measurement two more times and average the results to ensure

precision and minimize random error.

Significance in Research & Drug Development
While 2-tert-Butylpyrazine is recognized as a flavor and fragrance agent, its structural motif—

the pyrazine ring—is of significant interest to medicinal chemists.[1][3] Pyrazine is a

heterocyclic scaffold found in several essential medicines.[4] Therefore, functionalized

pyrazines like 2-tert-Butylpyrazine serve as important starting materials or building blocks in

the synthesis of novel compounds with potential therapeutic activity. The physical properties

detailed in this guide are critical for monitoring the progress of reactions and confirming the

identity and purity of synthetic intermediates and final products in a drug discovery pipeline.

Safety and Handling
2-tert-Butylpyrazine is classified as a flammable liquid and is harmful if swallowed.[3]

Standard laboratory precautions should be strictly followed. This includes handling the

compound in a well-ventilated fume hood, wearing appropriate personal protective equipment

(PPE) such as safety glasses, gloves, and a lab coat, and keeping it away from heat, sparks,

and open flames.[11][12] Users must consult the full Safety Data Sheet (SDS) for this

compound prior to any experimental work.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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